Cas no 64964-19-8 (2-Thiophenecarbonylchloride, 5-butyl-)
64964-19-8 structure
Product Name:2-Thiophenecarbonylchloride, 5-butyl-
CAS No:64964-19-8
MF:C9H11ClOS
MW:202.701040506363
CID:501295
PubChem ID:12326227
Update Time:2025-04-19
2-Thiophenecarbonylchloride, 5-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonylchloride, 5-butyl-
- 2-Thiophenecarbonyl chloride, 5-butyl- (9CI)
- 5-butylthiophene-2-carbonyl chloride
- 64964-19-8
- DTXSID10489605
-
- Inchi: 1S/C9H11ClOS/c1-2-3-4-7-5-6-8(12-7)9(10)11/h5-6H,2-4H2,1H3
- InChI Key: BXSHDLDBRXZIPN-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(CCCC)S1)=O
Computed Properties
- Exact Mass: 202.02203
- Monoisotopic Mass: 202.0219138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 17.07
2-Thiophenecarbonylchloride, 5-butyl- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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